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Compound of Interest

Compound Name: GW-870086

Cat. No.: B1672549

Technical Support Center: GW-870086

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals experiencing solubility
issues with GW-870086 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQSs)

Q1: What are the general solubility properties of GW-8700867?

GW-870086 is generally soluble in DMSO.[1][2] Published data indicates a solubility of at least
10 mM or 210 mg/mL in DMSO at 25°C.[1][3] It is slightly soluble in ethanol and methanol (0.1-
1 mg/ml).[1]

Q2: I'm having trouble dissolving GW-870086 in DMSO. What are the initial steps | should
take?

If you are encountering difficulties dissolving GW-870086, it is important to systematically
assess several factors. First, ensure that the compound and the solvent are at room
temperature before mixing.[4] It is also crucial to use a fresh, sealed bottle of anhydrous (dry)
DMSO to minimize water contamination, as DMSO is highly hygroscopic and absorbed
moisture can reduce its solvating power.[4][5] After adding the DMSO to the weighed
compound, vortex the solution vigorously for 2-5 minutes to ensure adequate mixing.[4]
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Q3: My GW-870086 powder is not dissolving even after vortexing. What further steps can |
take?

If vortexing alone is insufficient, you can try gentle heating and sonication.[5][6] Place the vial in
a 37°C water bath for 10-15 minutes.[4][6] Alternatively, brief sonication can help break up
aggregates and facilitate dissolution.[5][6] However, avoid excessive heat as it could potentially
degrade the compound.[4]

Q4: My GW-870086 dissolved initially in DMSO, but now | see crystals forming in the stock
solution. What could be the cause?

Precipitation from a DMSO stock solution can occur for several reasons:

Temperature Fluctuations: Storing the solution at a lower temperature than the preparation
temperature can lead to crystallization.

o Freeze-Thaw Cycles: Repeatedly freezing and thawing your stock solution can increase the
likelihood of precipitation. It is often difficult to redissolve crystals once they have formed.[4]

o Water Absorption: If the vial is not sealed tightly, DMSO can absorb moisture from the air
over time, which decreases its solvating capacity and can cause the compound to
precipitate.[4]

e Supersaturation: It's possible the initial solution was supersaturated and the compound is
now crystallizing out over time.[4] It is often recommended to use freshly prepared solutions.

[4]

Q5: My GW-870086/DMSO stock is clear, but the compound precipitates when | dilute it into
my aqueous cell culture medium. How can | prevent this?

This is a common issue known as "salting out" or precipitation upon solvent change.[5] To
mitigate this, avoid diluting the concentrated DMSO stock directly into the aqueous buffer. The
recommended method is to perform serial dilutions of the stock solution in DMSO first to create
intermediate concentrations.[5] Then, add the final, most diluted DMSO solution to your pre-
warmed cell culture medium and mix immediately and thoroughly.[6][7] This gradual decrease
in DMSO concentration helps to keep the compound in solution.[5] For most cell lines, the final
DMSO concentration in the culture medium should be kept at or below 0.1% to avoid cytotoxic
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effects, though this can be cell-line dependent.[5][6] Always include a vehicle control (medium
with the same final DMSO concentration) in your experiments.[6]

Data Presentation

Table 1: Physicochemical Properties of GW-870086

Property Value Reference
Molecular Formula Cs1H39F2NOs [1][3]
Molecular Weight 559.64 g/mol [3]
Appearance Solid [1]

CAS Number 827319-43-7 [1][3]

Table 2: Solubility of GW-870086

Solvent Solubility Temperature Reference
DMSO >10 mM 25°C [3]
DMSO =10 mg/mL Not Specified [1]
0.1 - 1 mg/mL (Slightly 5
Ethanol Not Specified [1]
soluble)

0.1 - 1 mg/mL (Slightly N
Methanol Not Specified [1]
soluble)

Experimental Protocols

Protocol 1: Preparation of a 10 mM GW-870086 Stock Solution in DMSO

e Preparation: Allow the vial of GW-870086 powder and a sealed bottle of anhydrous DMSO to
equilibrate to room temperature.

» Weighing: Carefully weigh out the desired amount of GW-870086 powder in a sterile
microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM stock solution, weigh
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out 5.596 mg of GW-870086 (Molecular Weight = 559.64 g/mol ).

o Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the GW-
870086 powder. In this example, add 1 mL of DMSO.

» Agitation: Tightly cap the vial and vortex vigorously for 2-5 minutes.[4]

 Visual Inspection: Visually inspect the solution against a light source to ensure that all the
powder has dissolved and the solution is clear.

e Troubleshooting: If the compound has not fully dissolved, proceed to Protocol 2.

o Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.[8] Store the aliquots at -20°C or -80°C as recommended.
[3][9] For in-solvent storage, -80°C is recommended for longer-term stability (up to 6 months
to a year).[3][9]

Protocol 2: Troubleshooting Poor Dissolution of GW-870086 in DMSO

o Gentle Warming: Place the vial containing the GW-870086/DMSO mixture in a 37°C water
bath for 10-15 minutes.[4][6] Periodically vortex the vial during this time.

» Sonication: If warming is ineffective, place the vial in a sonicator bath for 5-10 minutes.[5] Be
careful not to overheat the sample.

» Re-inspection: After warming or sonication, visually inspect the solution again for clarity.

 Dilution: If the compound still does not dissolve, it's possible the desired concentration
exceeds its solubility limit under your specific conditions. Consider preparing a more dilute
stock solution (e.g., 5 mM or 1 mM).[5]

Mandatory Visualization
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Caption: Simplified signaling pathway of GW-870086.
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Start:
GW-870086 Solubility Issue

1. Basic Checks:
- Anhydrous DMSO?
- Room Temperature?
- Vigorous Vortexing?

Is it dissolved?

2. Advanced Methods:
- Gentle Heat (37°C)?
- Sonication?

Issue:

o >
R Precipitation in Aqueous Media

Solution:
- Is concentration too high? Yes - Perform serial dilutions in DMSO first.

3. Reassess Concentration:

- Prepare a more dilute stock. - Add final dilution to aqueous media.

Success after dilution

Success:
Clear Solution

Click to download full resolution via product page

Caption: Troubleshooting workflow for GW-870086 solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Troubleshooting GW-870086 solubility issues in
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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